![molecular formula C16H18N4O2S B6464433 7-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione CAS No. 2640977-78-0](/img/structure/B6464433.png)
7-[4-(propan-2-yl)-1,3-benzothiazol-2-yl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione
Description
This compound features a 1,3,7-triazaspiro[4.4]nonane-2,4-dione core substituted at the 7-position with a 4-(propan-2-yl)-1,3-benzothiazol-2-yl group. The benzothiazole moiety is known for its antimicrobial and anti-inflammatory properties, while the isopropyl group may influence lipophilicity and pharmacokinetics .
Properties
IUPAC Name |
7-(4-propan-2-yl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2S/c1-9(2)10-4-3-5-11-12(10)17-15(23-11)20-7-6-16(8-20)13(21)18-14(22)19-16/h3-5,9H,6-8H2,1-2H3,(H2,18,19,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJYHGNSAYADMBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C2C(=CC=C1)SC(=N2)N3CCC4(C3)C(=O)NC(=O)N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Core Structure Variations
- This compound (C13H15N3O2) showed 98% purity and is used as a building block in synthesis .
- Diazaspiro Analogues: 7-Phenyl-1,3-diazaspiro[4.4]nonane-2,4-dione (CAS 119427-80-4): Replacing the triaza core with a diaza system reduces nitrogen content, likely affecting hydrogen bonding and metal coordination .
Pharmacological and Physicochemical Properties
Antimicrobial Activity
- 1,3,7-Triazaspiro[4.4]nonane-2,4-dione Derivatives: Demonstrated efficacy against bacterial and fungal strains, with MIC values ranging from 12.5–50 µg/mL. The unsaturated pyrrolidine ring in these derivatives enhances conformational flexibility, improving target engagement .
- 9,9-Dimethoxybicyclo[3.3.1]nonane-2,4-dione: A structurally distinct spiro compound showed binding affinities of −5.19 kcal/mol to fungal enzymes (e.g., Cellobiose dehydrogenase), suggesting spirocyclic frameworks broadly support antimicrobial activity .
Anti-Inflammatory Potential
- 2,5-O-Methylene-D-mannitol and Bicyclo[3.3.1]nonane-2,4-dione: These compounds inhibited human TNF-α and IL-1β with binding energies up to −8.56 kcal/mol. The target compound’s benzothiazole group may similarly modulate inflammatory pathways .
Data Tables
Table 2: Physicochemical Properties of Hydrochloride Salts
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